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Compound of Interest

Compound Name: ZW290

Cat. No.: B306964

Initial research indicates that "ZW290" is not a chemical or hazardous substance but rather a
part number associated with electronic connectors manufactured by Samtec. Therefore,
specific chemical disposal procedures for "ZW290" are not applicable. The proper disposal
method pertains to the electronic component itself.

For researchers, scientists, and drug development professionals who may encounter such
components in laboratory equipment, it is crucial to follow established protocols for electronic
waste (e-waste) disposal to ensure safety and environmental responsibility.

General E-Waste Disposal Procedures

Electronic components, like the connectors associated with the part number "ZW290," must be
disposed of in accordance with local and national e-waste regulations. Improper disposal, such
as discarding with general trash, can lead to environmental contamination due to the presence
of materials like lead, mercury, and other heavy metals.

Key Steps for Proper Disposal:

e Segregation: Separate electronic waste from other laboratory waste streams such as
chemical, biological, and general waste.

o Data Security: Before disposing of any electronic equipment that may have stored data,
ensure all sensitive information is securely erased.[1] For components like connectors, this is
not typically a concern.
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o Consult Institutional Policies: Adhere to your organization's specific guidelines for e-waste
disposal. Most research institutions and corporations have dedicated procedures and waste
collection services.

» Certified E-Waste Recycling: Utilize certified e-waste recycling services.[2] These facilities
are equipped to safely dismantle and recycle electronic components, recovering valuable
materials and managing hazardous substances appropriately.[3][4] Look for certifications
such as R2 (Responsible Recycling) or e-Stewards.[2]

o Manufacturer Take-Back Programs: Some manufacturers offer programs to take back and
recycle their old products.[5] Check with the equipment or component manufacturer for
available recycling options.

Regulatory Framework

In the United States, the primary regulation governing the disposal of hazardous waste, which
can include certain types of e-waste, is the Resource Conservation and Recovery Act (RCRA).
[6][7] Additionally, many states have their own specific laws regarding e-waste disposal, with
some mandating the recycling of electronic devices.[7][8][9] It is the responsibility of the
generator of the waste to ensure compliance with all applicable federal, state, and local
regulations.[8]

E-Waste Disposal Workflow

The following diagram illustrates a typical workflow for the proper disposal of electronic
components in a laboratory setting.
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Quantitative Data on E-Waste

While specific quantitative data for "ZW290" components is not available, the broader context
of e-waste highlights the importance of proper disposal.

E-Waste Statistic Valuel/Fact

Global E-Waste Generation (2019) 53.6 million metric tonnes

) Less than 25% of all electronic waste is
Recycling Rate (U.S.) recycled.[10]

Recycling one million laptops saves the energy
Energy Savings equivalent to the electricity used by over 3,500

U.S. homes per year.[10]

Mining for metals like copper, gold, and
R R aluminum is reported to be significantly more
esource Recover
Y expensive than recycling them from old

electronics.[10]

By adhering to these guidelines, researchers and laboratory professionals can ensure the safe
and environmentally responsible disposal of electronic components, contributing to a circular
economy and minimizing the environmental impact of their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Proper Disposal of Electronic Devices | CISA [cisa.gov]

2. firstamerica.com [firstamerica.com]

3. Waste Disposal & Trash Pickup | Republic Services [republicservices.com]

4. E-waste Disposal Techniques - TechReset [techreset.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b306964?utm_src=pdf-body
https://sustainability.yale.edu/blog/how-sustainably-dispose-your-technological-waste
https://sustainability.yale.edu/blog/how-sustainably-dispose-your-technological-waste
https://sustainability.yale.edu/blog/how-sustainably-dispose-your-technological-waste
https://www.benchchem.com/product/b306964?utm_src=pdf-custom-synthesis
https://www.cisa.gov/news-events/news/proper-disposal-electronic-devices
https://firstamerica.com/how-to-dispose-of-electronic-waste/
https://www.republicservices.com/residents/recycling-and-solid-waste/e-waste
https://techreset.com/itad-guides/e-waste-disposal-techniques/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b306964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e 5. Product Return and Recycling | HP® Official Site [hp.com]
¢ 6. shredtronics.com [shredtronics.com]

e 7.ewastel.com [ewastel.com]

e 8. dtsc.ca.gov [dtsc.ca.gov]

e 9. Electronic Waste Recycling - NYSDEC [dec.ny.gov]

e 10. How to Sustainably Dispose of Your Technological Waste | Yale Sustainability
[sustainability.yale.edu]

 To cite this document: BenchChem. [Clarification of "ZW290" and Proper Disposal
Procedures for Electronic Components]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b306964#zw290-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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